Cas no 2171152-50-2 (1-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid)

• Product Name: 1-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid
• CAS No: 2171152-50-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5837644
• PubChem ID: 165544615
• Update Time: 2025-05-24

1-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid
• 2171152-50-2
• EN300-1491684
• 1-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}cyclobutane-1-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-2-8-22(23(29)27-16-26(24(30)31)13-7-14-26)28-25(32)33-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,21-22H,2,7-8,13-16H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t22-/m0/s1
• InChI Key： FNZYOSRYVIAYSC-QFIPXVFZSA-N
• SMILES： OC(C1(CNC([C@H](CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 1-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid

1-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid

The compound with CAS No. 2171152-50-2, named 1-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a pentanamide side chain. The stereochemistry at the (2S) configuration adds another layer of complexity and specificity to its properties.

Recent studies have highlighted the importance of such compounds in drug delivery systems and as intermediates in the synthesis of bioactive molecules. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis and ensuring its bioavailability. The cyclobutane ring, on the other hand, contributes to the molecule's rigidity and can influence its interaction with biological targets.

One of the most promising applications of this compound is in the development of targeted drug delivery systems. Researchers have demonstrated that the unique structure of this molecule allows for selective binding to specific receptors or enzymes, making it a potential candidate for precision medicine. Additionally, its stability under physiological conditions has been validated through in vitro experiments, suggesting its suitability for systemic administration.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. Key steps include the installation of the Fmoc group, the formation of the cyclobutane ring via ring-closing metathesis, and the subsequent coupling reactions to introduce the pentanamide side chain. These steps are critical to ensure the molecule's integrity and functionality.

Recent advancements in computational chemistry have also provided deeper insights into the molecular dynamics of this compound. Molecular docking studies have revealed that its cyclobutane ring can adopt conformations that are highly complementary to certain protein pockets, enhancing its binding affinity. Furthermore, quantum mechanical calculations have shed light on the electronic properties of the molecule, which are essential for understanding its reactivity and stability.

In terms of therapeutic applications, this compound has shown potential as an inhibitor of key enzymes involved in metabolic disorders. Preclinical studies have demonstrated its ability to modulate enzyme activity without causing significant cytotoxicity, making it a promising lead compound for further drug development.

Another area where this compound has garnered attention is in materials science. Its rigid structure and functional groups make it a candidate for use in self-assembling materials and nanotechnology applications. Researchers are exploring its potential as a building block for constructing supramolecular assemblies with tailored properties.

In conclusion, 1-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclobutane-1-carboxylic acid represents a cutting-edge advancement in organic synthesis with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a valuable tool in both academic and industrial settings.